Cas no 902521-59-9 (N-(3-chlorophenyl)-2-6-methyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(3-chlorophenyl)-2-6-methyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 902521-59-9
• MF: C₂₅H₂₁ClN₂O₄S
• MW: 480.963244199753
• CID: 5801637
• Update Time: 2025-07-15

N-(3-chlorophenyl)-2-6-methyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-[6-methyl-3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide
• N-(3-chlorophenyl)-2-6-methyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

• Inchi： 1S/C25H21ClN2O4S/c1-16-6-9-20(10-7-16)33(31,32)23-14-28(22-11-8-17(2)12-21(22)25(23)30)15-24(29)27-19-5-3-4-18(26)13-19/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key： NOHPJDSLBUTFOD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CN1C2=C(C=C(C)C=C2)C(=O)C(S(C2=CC=C(C)C=C2)(=O)=O)=C1

Additional information on N-(3-chlorophenyl)-2-6-methyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Comprehensive Overview of N-(3-chlorophenyl)-2-6-methyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 902521-59-9)

The compound N-(3-chlorophenyl)-2-6-methyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 902521-59-9) is a highly specialized quinoline derivative with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a 4-oxo-1,4-dihydroquinoline core and a 4-methylbenzenesulfonyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in cancer research and inflammatory diseases. The structural attributes of N-(3-chlorophenyl)-2-6-methyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide suggest it could play a role in modulating key biological targets. For instance, its sulfonyl group may enhance binding affinity to protein receptors, a feature highly sought after in drug design. This aligns with frequently searched topics such as "sulfonamide-based drugs" and "quinoline derivatives in medicine", reflecting growing public and scientific interest.

The synthesis of CAS No. 902521-59-9 involves multi-step organic reactions, including sulfonylation and acylation, which are critical for achieving high purity and yield. Laboratories focusing on medicinal chemistry often prioritize such compounds due to their potential as lead molecules for further optimization. Notably, the presence of a chlorophenyl moiety in its structure may contribute to enhanced metabolic stability, a key consideration in pharmacokinetic studies. These aspects are frequently explored in queries like "how to improve drug half-life" and "role of halogen atoms in drug molecules".

From a mechanistic perspective, N-(3-chlorophenyl)-2-6-methyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide exhibits promise in enzyme inhibition, particularly in pathways involving kinases and proteases. This has sparked discussions in forums and research communities about its potential as a therapeutic agent for conditions like autoimmune disorders and chronic inflammation. Such applications are often highlighted in trending searches such as "new kinase inhibitors 2023" and "emerging anti-inflammatory compounds".

In addition to its pharmaceutical relevance, CAS No. 902521-59-9 is also studied for its chemical properties, including solubility, stability, and reactivity under various conditions. These characteristics are crucial for formulation scientists working on drug delivery systems. The compound's methylbenzenesulfonyl group, for example, may influence its behavior in aqueous environments, a topic often searched as "impact of sulfonyl groups on drug solubility". Such insights are invaluable for optimizing oral bioavailability and tissue penetration.

As the scientific community continues to explore N-(3-chlorophenyl)-2-6-methyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide, its potential extends beyond traditional medicine. Recent studies have investigated its role in chemical biology and proteomics, where it serves as a tool compound for understanding protein-ligand interactions. This aligns with the rising popularity of searches like "chemical probes for target validation" and "small molecules in proteomics research". The compound's versatility underscores its importance in both basic research and applied sciences.

In conclusion, N-(3-chlorophenyl)-2-6-methyl-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 902521-59-9) represents a fascinating intersection of medicinal chemistry, drug discovery, and biochemical research. Its unique structural features and potential applications make it a compound of significant interest in contemporary scientific discourse. Whether as a therapeutic candidate or a research tool, this molecule continues to inspire innovation and exploration in the life sciences.